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Compound of Interest

Compound Name: 3-(1-Pyridinio)-1-propanesulfonate

Cat. No.: B013951 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3-(1-
Pyridinio)-1-propanesulfonate (CAS No. 15471-17-7), a zwitterionic compound commonly

used in laboratory and industrial applications. Adherence to these procedures is crucial for

maintaining a safe research environment and ensuring regulatory compliance.

I. Pre-Disposal Safety and Handling
Before beginning the disposal process, ensure all personnel are equipped with the appropriate

Personal Protective Equipment (PPE). While 3-(1-Pyridinio)-1-propanesulfonate is not

classified as hazardous under the 2012 OSHA Hazard Communication Standard, good

laboratory practices should always be followed.[1]

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification Purpose

Eye Protection
Safety glasses with side-

shields or goggles

To prevent eye contact with the

powder.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
To avoid skin contact.

Respiratory Protection
NIOSH-approved N95 or P1

dust mask

Recommended when handling

large quantities or if dust

generation is likely.[2]

Body Protection
Laboratory coat or other

protective clothing

To prevent contamination of

personal clothing.

II. Step-by-Step Disposal Procedure
The following steps outline the recommended procedure for the disposal of solid 3-(1-
Pyridinio)-1-propanesulfonate. This process should be carried out in a well-ventilated area.

Containment of Spills: In the event of a spill, carefully sweep up the solid material, taking

care to minimize dust formation.[1][3] Use non-sparking tools if there is any risk of ignition,

although the substance has a high flash point.[2][3]

Collection: Place the collected material into a suitable, clearly labeled, and sealable

container for disposal.[1][3]

Waste Characterization: Although not classified as hazardous, it is important to label the

waste container clearly with the chemical name: "3-(1-Pyridinio)-1-propanesulfonate".

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[1]

Final Disposal: Dispose of the waste material in accordance with all applicable federal, state,

and local environmental regulations. While some sources suggest that no special

environmental precautions are required, it is best practice to consult with your institution's

environmental health and safety (EHS) department for specific guidance.[2] Do not release

the material into the environment.[1]
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III. Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-(1-
Pyridinio)-1-propanesulfonate.

Start: Unused or Spilled
3-(1-Pyridinio)-1-propanesulfonate

1. Don Appropriate PPE
(Gloves, Eye Protection, etc.)

2. Contain and Collect Solid Waste
(Sweep, avoid dust)

3. Place in a Labeled, Sealable Container

4. Store Securely in a Designated Waste Area

5. Consult Institutional EHS for Final Disposal Guidance

6. Dispose According to Regulations
(e.g., licensed contractor)

Click to download full resolution via product page

Disposal Workflow for 3-(1-Pyridinio)-1-propanesulfonate
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IV. Summary of Physical and Chemical Properties
Relevant to Disposal
Understanding the properties of a chemical is essential for its safe handling and disposal.

Property Value Implication for Disposal

Physical State White crystalline solid

Can generate dust; handle

with care to avoid inhalation.[2]

[4]

Solubility Soluble in water

Avoid disposal down the drain

unless permitted by local

regulations.[2][4]

Hazard Classification Not classified as hazardous

While not hazardous, proper

chemical hygiene should still

be maintained.[1]

Incompatible Materials Strong oxidizing agents

Store waste away from these

materials to prevent reactions.

[1]

Disclaimer: This information is intended as a guide and must be supplemented by the user's

professional judgment and adherence to all applicable safety and environmental regulations.

Always consult the Safety Data Sheet (SDS) and your institution's EHS department for the

most current and specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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